Cholestan-3-ol

• IUPAC Name: (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20?,21?,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key: QYIXCDOBOSTCEI-BPAAZKTESA-N
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4[C@@]3(CCC(C4)O)C)C
• Molecular Formula: C27H48O
• DSSTOX Substance ID: DTXSID90859347
• Molecular Weight: 388.7 g/mol
• CAS RN: 27409-41-2

Description

A cholesterol derivative found in human feces, gallstones, eggs, and other biological matter.

Scientific Research Applications

Synthesis and Analysis

• Synthesis Processes : Cholestan-3-ol, derived from cholesterol, is significant in the synthesis of various compounds. The synthesis process of this compound involves reduction reactions using cholesterol as raw material, and its oxidation reaction yields cholestan-3-one. The synthesis processes focus on catalyst technology and method development (Wei Wenlong, 2011).

• Molecular Marker Study : this compound, specifically coprostanol, serves as a molecular marker in archaeological research. It indicates the presence of human faecal material in soils, helping in the historical analysis of human activities (Bethell et al., 1994).

• Chemical Characterization : Advanced techniques like nuclear magnetic resonance spectroscopy have been employed for detailed analysis of this compound and other sterols, providing precise chemical characterization and aiding in the identification of unsaturated sterols (Wilson et al., 1996).

Biological and Medical Research

• Antitubercular Activity : Oxygenated derivatives of cholestan-3β-ol exhibit significant antitubercular activities against Mycobacterium tuberculosis, with minimal toxicity to mammalian cells. This indicates its potential in developing antituberculosis drugs (Schmidt et al., 2013).

• Growth Inhibition in Protozoans : Nitrogen-, sulfur-, and cyclopropane-containing derivatives of cholestanol were studied as inhibitors of growth and sterol biosynthesis in Crithidia fasciculata, a protozoan, revealing insights into sterol biosynthesis pathways (Rahman & Pascal, 1990).

• Cell Proliferation and Cholesterol Metabolism : Studies on this compound derivatives have contributed to understanding the role of sterols in cell proliferation and cholesterol metabolism. For instance, 5α-cholestan-3β-ol, a cholestanol derivative, was found in high concentrations in the testes of White Carneau pigeons, offering insights into sterol metabolism in animal tissues (Ravi Subbiah et al., 1971).

• Cholesterol-Related Disorders : this compound derivatives have been used in the biochemical diagnosis of cerebrotendinous xanthomatosis, a hereditary cholesterol metabolism disorder. Quantitative analysis techniques developed for these sterols aid in the diagnosis and understanding of such diseases (Serizawa et al., 1981; Kasama et al., 1987)(Kasama, Byun & Seyama, 1987).